3-amino-N-(4-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(4-methoxyphenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C19H17N3O3S/c1-25-11-7-5-10(6-8-11)21-18(24)17-16(20)13-9-12-14(22-19(13)26-17)3-2-4-15(12)23/h5-9H,2-4,20H2,1H3,(H,21,24)
• InChI Key: ASGIBQKFPRFXQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCC4=O)N=C3S2)N
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

“3-amino-N-(4-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a compound that belongs to the class of quinoline derivatives. Quinoline derivatives have been used since ancient times and are known for their versatility in many significant fields. They are designed and synthesized by chemists through new strategies and are screened for their efficacy against typical drugs in the market.

Synthesis Analysis

The synthesis of quinoline derivatives involves various methods. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedl¨ander, P fitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also used for the construction and functionalization of this compound.

Molecular Structure Analysis

Quinoline, also known as benzopyridine, is a well-known nitrogenous tertiary base containing a hetero nucleus with the chemical formula C9H7N. It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

The chemical reactions of quinoline derivatives are diverse and depend on the specific compound. For instance, the presence of a monochloro atom at the 3-position and dichloro atoms at the 3,4-position can influence the cytotoxic activity against certain cells.

Physical And Chemical Properties Analysis

Quinoline is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol. The physical and chemical properties of “3-amino-N-(4-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” would depend on its specific structure and substituents.

Scientific Research Applications

Pharmaceutical Drug Development

This compound, with its complex structure, may serve as a precursor in the synthesis of various pharmaceutical drugs. The presence of a thieno[2,3-b]quinoline core is particularly interesting as it is a scaffold found in many therapeutic agents. .

Material Science

In material science, the compound’s molecular structure suggests potential utility in the development of organic semiconductors. .

Mechanism of Action

The mechanism of action of quinoline derivatives can vary based on the specific compound and its biological target. Some compounds exhibit cytotoxic activity against certain cells.